Cas no 892852-89-0 (4-cyclohexyl(methyl)sulfamoyl-N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzamide)

$4-cyclohexyl(methyl)sulfamoyl-N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzamide structure$

892852-89-0 structure

Product Name:4-cyclohexyl(methyl)sulfamoyl-N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzamide

CAS No:892852-89-0

Molecular Formula:C₂₃H₂₅N₃O₅S₂

Molecular Weight:487.591703176498

CID:6496960

4-cyclohexyl(methyl)sulfamoyl-N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzamide Properties

Names and Identifiers

- 4-cyclohexyl(methyl)sulfamoyl-N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzamide
- 4-[cyclohexyl(methyl)sulfamoyl]-N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)benzamide
- InChIKey： IGQKILLLEXLXIW-UHFFFAOYSA-N
- Inchi： 1S/C23H25N3O5S2/c1-26(16-5-3-2-4-6-16)33(28,29)17-9-7-15(8-10-17)22(27)25-23-24-18-13-19-20(14-21(18)32-23)31-12-11-30-19/h7-10,13-14,16H,2-6,11-12H2,1H3,(H,24,25,27)
- SMILES： C(NC1=NC2=CC3OCCOC=3C=C2S1)(=O)C1=CC=C(S(N(C2CCCCC2)C)(=O)=O)C=C1

4-cyclohexyl(methyl)sulfamoyl-N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F1822-0706-2μmol	4-[cyclohexyl(methyl)sulfamoyl]-N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraen-5-yl}benzamide	892852-89-0	90%+	2μl	$57.0

4-cyclohexyl(methyl)sulfamoyl-N-{10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraen-5-yl}benzamide Related Literature

1. Reactions and relative potentials of some metal ions in unstable valency states

Chem. Commun. (London), 1966, 715-716
2. BaLiZn3(BO3)3: a new member of the KBe2BO3F2 family possessing dense BO3 triangles and the smallest interlayer distance†

Min Zhang,Shilie Pan New J. Chem., 2018,42, 12365-12368
3. Enhanced Li-ion dynamics in trivalently doped lithium phosphidosilicate Li2SiP2: a candidate material as a solid Li electrolyte†

Stephen R. Yeandel,Pooja Goddard J. Mater. Chem. A, 2019,7, 3953-3961
4. A superoctahedral complex derived from a polyoxometalate: the hexakis(arylimido)hexamolybdate anion [Mo6(NAr)6O13H]-

Chem. Commun., 1997, 1137-1138
5. Migration of copper species in CexCu1−xO2 catalyst driven by thermal treatment and the effect on CO oxidation†

Lulu Li,Lei Zhang,Yuan Cao,Shuohan Yu,Changjin Tang Phys. Chem. Chem. Phys., 2017,19, 21840-21847
6. Tetragonal faceted-nanorods of anatase TiO2 with a large percentage of active {100} facets and their hierarchical structure†

Jianming Li,Ke Cao,Qi Li,Dongsheng Xu CrystEngComm, 2012,14, 83-85
7. Role of scavengers in gas-phase recoil tritium reactions

Trans. Faraday Soc., 1966,62, 388-392
8. Stereoselective synthesis of syn and anti 1,2-hydroxyalkyl moieties by Cu-catalyzed asymmetric allylic alkylation†

Martín Fañanás-Mastral,Bjorn ter Horst,Adriaan J. Minnaard,Ben L. Feringa Chem. Commun., 2011,47, 5843-5845
9. Contents

New J. Chem., 2006,30, 1351-1362
10. Chiral magnetic metal–organic frameworks of MnII with achiral tetrazolate-based ligands by spontaneous resolution†

Xiao-Lan Tong,Tong-Liang Hu,Jiong-Peng Zhao,Yue-Kui Wang,Hui Zhang,Xian-He Bu Chem. Commun., 2010,46, 8543-8545

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

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